Arginine vasopressin, (beta-mercapto)beta,beta-cyclopentamethylenepropionic acid(1)-
Overview
Description
Arginine vasopressin, (beta-mercapto)beta,beta-cyclopentamethylenepropionic acid(1)-, also known as Arginine vasopressin, (beta-mercapto)beta,beta-cyclopentamethylenepropionic acid(1)-, is a useful research compound. Its molecular formula is C51H72N14O12S2 and its molecular weight is 1137.3 g/mol. The purity is usually 95%.
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Properties
CAS No. |
73168-23-7 |
|---|---|
Molecular Formula |
C51H72N14O12S2 |
Molecular Weight |
1137.3 g/mol |
IUPAC Name |
(2S)-N-[1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-1-[(10R,13S,16S,19S,22S)-13-(2-amino-2-oxoethyl)-16-(3-amino-3-oxopropyl)-19-benzyl-22-[(4-hydroxyphenyl)methyl]-12,15,18,21,24-pentaoxo-7,8-dithia-11,14,17,20,23-pentazaspiro[5.19]pentacosane-10-carbonyl]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C51H72N14O12S2/c52-39(67)18-17-33-44(72)63-36(25-40(53)68)47(75)64-37(49(77)65-22-8-12-38(65)48(76)61-32(11-7-21-57-50(55)56)43(71)58-27-41(54)69)28-78-79-51(19-5-2-6-20-51)26-42(70)59-34(24-30-13-15-31(66)16-14-30)45(73)62-35(46(74)60-33)23-29-9-3-1-4-10-29/h1,3-4,9-10,13-16,32-38,66H,2,5-8,11-12,17-28H2,(H2,52,67)(H2,53,68)(H2,54,69)(H,58,71)(H,59,70)(H,60,74)(H,61,76)(H,62,73)(H,63,72)(H,64,75)(H4,55,56,57)/t32?,33-,34-,35-,36-,37-,38-/m0/s1 |
InChI Key |
MRYSKEUMROCLKK-SUYLDMIWSA-N |
SMILES |
C1CCC2(CC1)CC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(CSS2)C(=O)N3CCCC3C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N)CC4=CC=CC=C4)CC5=CC=C(C=C5)O |
Isomeric SMILES |
C1CCC2(CC1)CC(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CSS2)C(=O)N3CCC[C@H]3C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N)CC4=CC=CC=C4)CC5=CC=C(C=C5)O |
Canonical SMILES |
C1CCC2(CC1)CC(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(CSS2)C(=O)N3CCCC3C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N)CC4=CC=CC=C4)CC5=CC=C(C=C5)O |
Synonyms |
1-(mercapto-beta,beta-cyclopentamethylenepropionic acid)-argipressin agripressin,beta-mercapto-beta,beta-cyclopentamethylenepropionic acid(1)- arginine vasopressin, (beta-mercapto)beta,beta-cyclopentamethylenepropionic acid(1)- argipressin, beta-mercapto-beta,beta cyclopentamethylenepropionic acid(1)- d(CH2)5-DAVP d(CH2)5AVP |
Origin of Product |
United States |
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